Cas no 2248307-93-7 (6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid)

• Product Name: 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid
• CAS No: 2248307-93-7
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 6304500
• PubChem ID: 137940453
• Update Time: 2025-05-23

6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248307-93-7
• 6-{[(benzyloxy)carbonyl](methyl)amino}pyridine-2-carboxylic acid
• 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid
• EN300-6509647

• Inchi： 1S/C15H14N2O4/c1-17(13-9-5-8-12(16-13)14(18)19)15(20)21-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： HQYRSFLOTHUSQG-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC=C(C(=O)O)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.7Ų

Additional information on 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid

Comprehensive Overview of 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid (CAS No. 2248307-93-7)

6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid (CAS No. 2248307-93-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of pyridine-2-carboxylic acid, featuring a methyl(phenylmethoxycarbonyl)amino substituent at the 6-position. Its unique structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid is closely tied to its potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule therapeutics, especially in the development of kinase inhibitors and anti-inflammatory agents. With the rise of personalized medicine and targeted drug delivery systems, this compound's versatility aligns well with current trends in biopharmaceutical innovation. Its CAS No. 2248307-93-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid lies in its synthetic flexibility. The presence of both a carboxylic acid and a protected amine group allows for further functionalization, making it a preferred choice for structure-activity relationship (SAR) studies. This is particularly important in the context of high-throughput screening (HTS), where rapid modification of core structures is essential. Additionally, its stability under various reaction conditions has been noted in recent publications, further solidifying its position as a reliable intermediate.

From an industrial perspective, the demand for 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid is driven by its utility in API (Active Pharmaceutical Ingredient) synthesis. Pharmaceutical companies are increasingly focusing on green chemistry and sustainable synthesis methods, and this compound's efficient production pathways align with these goals. Its CAS No. 2248307-93-7 is often associated with patents related to novel drug formulations, highlighting its commercial significance.

In the realm of academic research, 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid has been the subject of numerous studies investigating its physicochemical properties. Researchers have examined its solubility, crystallinity, and stability under various pH conditions, which are critical factors for drug formulation. These studies are frequently cited in discussions about bioavailability enhancement and drug delivery optimization, two hot topics in modern pharmacology.

The compound's nomenclature, 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid, may appear complex, but it systematically describes its molecular structure. The phenylmethoxycarbonyl group, also known as the Cbz (carbobenzoxy) protecting group, is a well-known feature in peptide chemistry. This linkage is often searched in conjunction with amine protection strategies and deprotection techniques, making the compound a point of interest for synthetic chemists.

Looking ahead, the potential applications of 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid are expected to expand. With advancements in computational chemistry and AI-driven drug design, researchers can now predict its interactions with biological targets more accurately. This aligns with the broader trend of integrating machine learning into drug discovery pipelines, a topic that dominates contemporary scientific discourse.

In summary, 6-[Methyl(phenylmethoxycarbonyl)amino]pyridine-2-carboxylic acid (CAS No. 2248307-93-7) is a multifaceted compound with significant implications for both academic and industrial research. Its structural features, synthetic utility, and potential therapeutic applications make it a subject of ongoing investigation. As the pharmaceutical industry continues to evolve, this compound is likely to remain at the forefront of innovative drug development and chemical synthesis.